Cas no 188614-00-8 (Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate)

• Product Name: Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate
• CAS No: 188614-00-8
• MF: C₁₂H₁₃NO₆S
• MW: 299.29972243309
• MDL: MFCD03830323
• CID: 3841658
• PubChem ID: 5076471
• Update Time: 2025-11-06

Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitro-, methyl ester
• EU-0029952
• Methyl 4-[(2-ethoxy-2-oxoethyl)-thio]-3-nitrobenzoate
• methyl 4-(2-ethoxy-2-oxoethyl)sulfanyl-3-nitrobenzoate
• methyl 4-(2-ethoxy-2-oxo-ethyl)sulfanyl-3-nitro-benzoate
• 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitrobenzoic acid methyl ester
• 4-[(2-ethoxy-2-keto-ethyl)thio]-3-nitro-benzoic acid methyl ester
• methyl 4-((2-ethoxy-2-oxoethyl)thio)-3-nitrobenzoate
• ALBB-020028
• SR-01000144100
• methyl 4-[(2-ethoxy-2-oxoethyl)thio]-3-nitrobenzoate
• MFCD03830323
• 188614-00-8
• LS-06333
• METHYL 4-[(2-ETHOXY-2-OXOETHYL)SULFANYL]-3-NITROBENZOATE
• methyl4-((2-ethoxy-2-oxoethyl)thio)-3-nitrobenzoate
• SCHEMBL8892679
• SR-01000144100-1
• AKOS002131662
• E72730
• Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate

• MDL： MFCD03830323
• Inchi： 1S/C12H13NO6S/c1-3-19-11(14)7-20-10-5-4-8(12(15)18-2)6-9(10)13(16)17/h4-6H,3,7H2,1-2H3
• InChI Key： IVGHCWSWZXVJHM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(SCC(OCC)=O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 299.04635831Da
• Monoisotopic Mass: 299.04635831Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 124Ų

Additional information on Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate

Research Briefing on Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate (CAS: 188614-00-8) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate (CAS: 188614-00-8) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its nitrobenzoate core and thioether linkage, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and targeted drug delivery systems.

One of the key areas of research involving Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate is its application as a precursor in the synthesis of protease inhibitors. Proteases play a critical role in various pathological conditions, including cancer, viral infections, and inflammatory diseases. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific proteases, such as cathepsins and matrix metalloproteinases (MMPs). These findings highlight its potential as a scaffold for designing next-generation protease inhibitors with improved selectivity and efficacy.

In addition to its role in protease inhibition, Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate has been investigated for its utility in prodrug design. Prodrugs are pharmacologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The nitrobenzoate moiety of this compound can be strategically modified to enhance the bioavailability and targeted delivery of therapeutic agents. Recent studies have reported the successful incorporation of this compound into prodrug formulations for anticancer and antimicrobial agents, demonstrating its versatility in drug development.

Another promising avenue of research involves the use of Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate in the development of fluorescent probes for biological imaging. The nitro group in its structure can be reduced to an amine, which can then be conjugated with fluorophores to create sensitive probes for detecting enzymatic activity in live cells. Such probes have been employed to study the spatiotemporal dynamics of enzyme activity in disease models, providing valuable insights into disease mechanisms and potential therapeutic targets.

Despite its promising applications, challenges remain in the optimization of Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate-based compounds. Issues such as metabolic stability, toxicity, and synthetic scalability need to be addressed to facilitate their transition from bench to bedside. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly identify and optimize lead compounds derived from this scaffold, accelerating the drug discovery process.

In conclusion, Methyl 4-(2-ethoxy-2-oxoethyl)thio-3-nitrobenzoate (CAS: 188614-00-8) represents a valuable chemical entity with diverse applications in medicinal chemistry and pharmaceutical research. Its role as a protease inhibitor, prodrug component, and fluorescent probe underscores its versatility and potential for contributing to the development of novel therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.